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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexadecenoic acid (C16H30O2) is a monounsaturated fatty acid that exists as a variety of

structural and geometric isomers, each with distinct chemical properties and biological

activities. While often overshadowed by more common fatty acids, the isomers of

hexadecenoic acid are emerging as significant modulators of physiological and

pathophysiological processes, including metabolic regulation, inflammation, and host defense.

The position and geometry of the single double bond in the 16-carbon chain dramatically

influence the molecule's shape, physical properties, and its interactions with cellular machinery.

This technical guide provides a comprehensive overview of the key isomers of hexadecenoic
acid, focusing on their biosynthesis, physicochemical properties, biological functions, and the

experimental protocols for their analysis. This document is intended to be a valuable resource

for researchers, scientists, and drug development professionals working in the fields of

lipidomics, metabolic diseases, dermatology, and pharmacology.

Key Isomers of Hexadecenoic Acid
The most well-characterized isomers of hexadecenoic acid are positional isomers, differing in

the location of the carbon-carbon double bond. For each positional isomer, geometric cis and

trans isomers can also exist. The primary isomers of interest are:
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Palmitoleic Acid (cis-9-Hexadecenoic Acid; 16:1n-7): The most abundant hexadecenoic
acid isomer in humans, recognized as a "lipokine" for its hormone-like signaling roles in

metabolism.

Sapienic Acid (cis-6-Hexadecenoic Acid; 16:1n-10): A fatty acid uniquely abundant in

human sebum, playing a crucial role in the skin's antimicrobial barrier.

Hypogeic Acid (cis-7-Hexadecenoic Acid; 16:1n-9): A less-studied isomer produced from

the partial β-oxidation of oleic acid, with emerging roles in inflammation and metabolism.

Palmitelaidic Acid (trans-9-Hexadecenoic Acid): The trans isomer of palmitoleic acid, often

associated with detrimental health effects, in contrast to the beneficial roles of its cis

counterpart.

Biosynthesis of Hexadecenoic Acid Isomers
The primary isomers of hexadecenoic acid are synthesized through distinct enzymatic

pathways, leading to their differential distribution and function in the body.

Biosynthesis of Hexadecenoic Acid Isomers
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Biosynthesis pathways of key hexadecenoic acid isomers.

Physicochemical Properties
The structural differences among hexadecenoic acid isomers lead to distinct physicochemical

properties, which are summarized in the table below. It is important to note that some of the

data, particularly for less common isomers, are estimated and should be considered with

caution.

Property
Palmitoleic
Acid (cis-9)

Palmitelaidic
Acid (trans-9)

Sapienic Acid
(cis-6)

Hypogeic Acid
(trans-7)

Molecular

Formula
C₁₆H₃₀O₂ C₁₆H₃₀O₂ C₁₆H₃₀O₂ C₁₆H₃₀O₂

Molar Mass (

g/mol )
254.41 254.41 254.41 254.41

Melting Point

(°C)
-0.1 to 0.5 33 Not Available 33[1]

Boiling Point (°C) 162 at 0.6 mmHg Not Available
374.80

(estimated)

374.80

(estimated)[2]

Density (g/cm³) 0.894 Not Available Not Available Not Available

Solubility in

Water
Insoluble Insoluble

0.1334 mg/L

(estimated)

Soluble (in

alcohol)[1]

Solubility in

Organic Solvents

Soluble in

ethanol, ether,

chloroform

Soluble

Soluble in

ethanol, ether,

chloroform

Soluble in

alcohol[1]

pKa ~4.9 Not Available Not Available ~4.89 (Predicted)

logP 6.2 6.4 5.33 6.4 (Predicted)

Biological Roles and Signaling Pathways
Palmitoleic Acid: A Lipokine in Metabolic Regulation
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Palmitoleic acid is increasingly recognized as a lipokine, a lipid hormone secreted by adipose

tissue that communicates with and influences the function of distant organs, particularly the

liver and skeletal muscle. It has been shown to have beneficial effects on glucose metabolism

and insulin sensitivity.[3]

One of the key mechanisms of palmitoleic acid's action is through the activation of AMP-

activated protein kinase (AMPK) and peroxisome proliferator-activated receptors (PPARs),

particularly PPARα.[4][5] Activation of these pathways leads to increased fatty acid oxidation

and glucose uptake, and a reduction in hepatic lipid accumulation.[4]

Palmitoleic Acid Signaling in Metabolic Regulation
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Palmitoleic acid signaling in metabolic regulation.

Sapienic Acid: An Antimicrobial Guardian of the Skin
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Sapienic acid is the most abundant fatty acid in human sebum and is a key component of the

skin's innate immune system.[6] It exhibits potent antimicrobial activity against various

pathogens, most notably Staphylococcus aureus.[6] A deficiency in sapienic acid has been

linked to an increased susceptibility to skin colonization by S. aureus and atopic dermatitis.[6]

The primary mechanism of sapienic acid's antimicrobial action is the disruption of the bacterial

cell membrane.[1] It causes membrane depolarization, leading to the disruption of the electron

transport chain and ultimately, bacterial cell death.[1]
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Antimicrobial Action of Sapienic Acid
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Proposed Anti-inflammatory Action of Hypogeic Acid
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Workflow for GC-MS Analysis of Hexadecenoic Acid Isomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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